Cas no 2137760-67-7 (1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one)

1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one is a spirocyclic amide compound featuring a diazaspiro[3.5]nonane core, which confers structural rigidity and potential for selective binding interactions. The 2-methylpropan-1-one moiety enhances lipophilicity, improving membrane permeability in biological applications. This compound is of interest in medicinal chemistry as a versatile intermediate for the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders or enzyme modulation. Its spirocyclic framework offers conformational constraint, which can enhance binding affinity and metabolic stability. The compound’s synthetic utility is further underscored by its compatibility with diverse functionalization strategies, making it valuable for structure-activity relationship (SAR) studies and drug discovery efforts.
1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one structure
2137760-67-7 structure
Product Name:1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
CAS No:2137760-67-7
MF:C11H20N2O
MW:196.289302825928
CID:5257549
Update Time:2025-06-07

1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
    • Inchi: 1S/C11H20N2O/c1-9(2)10(14)13-5-3-11(4-6-13)7-12-8-11/h9,12H,3-8H2,1-2H3
    • InChI Key: GUTMUZATCDDLKJ-UHFFFAOYSA-N
    • SMILES: C(N1CCC2(CNC2)CC1)(=O)C(C)C

1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-377139-0.05g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
0.05g
$707.0 2025-03-16
Enamine
EN300-377139-0.1g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
0.1g
$741.0 2025-03-16
Enamine
EN300-377139-0.25g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
0.25g
$774.0 2025-03-16
Enamine
EN300-377139-0.5g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
0.5g
$809.0 2025-03-16
Enamine
EN300-377139-1.0g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
1.0g
$842.0 2025-03-16
Enamine
EN300-377139-2.5g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
2.5g
$1650.0 2025-03-16
Enamine
EN300-377139-5.0g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
5.0g
$2443.0 2025-03-16
Enamine
EN300-377139-10.0g
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
2137760-67-7 95.0%
10.0g
$3622.0 2025-03-16

Additional information on 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one

Introduction to 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one (CAS No. 2137760-67-7)

The compound 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one, identified by the CAS number 2137760-67-7, represents a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and its implications in drug design and development. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a nonane backbone, provides a versatile scaffold for further functionalization and exploration of biological activity.

Recent advancements in the study of spirocyclic compounds have highlighted their role as privileged scaffolds in medicinal chemistry. These structures often exhibit enhanced binding affinity and selectivity, making them valuable candidates for the development of novel therapeutic agents. The presence of two nitrogen atoms in the 2,7-Diazaspiro[3.5]nonan-7-yl moiety introduces additional opportunities for hydrogen bonding interactions, which are critical for optimizing receptor binding and improving pharmacokinetic properties.

The 2-methylpropan-1-one side chain appended to the spirocyclic system contributes to the compound's overall lipophilicity and metabolic stability. This balance between hydrophobicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. Such features are particularly important in the design of drugs intended for oral administration or systemic delivery.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one have opened new avenues for exploring its biological activity. Preliminary studies suggest that this compound may exhibit promising properties as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. The spirocyclic structure is known to influence conformational flexibility, which can be leveraged to modulate interactions with biological targets such as enzymes or receptors involved in neurodegenerative diseases.

Moreover, the nitrogen-rich core of this compound aligns with the growing interest in nitrogen-containing heterocycles as pharmacophores. These heterocycles are prevalent in many bioactive natural products and synthetic drugs due to their ability to form stable hydrogen bonds and exhibit favorable electronic properties. The Diazaspiro[3.5]nonan framework provides a unique combination of these attributes, making it an attractive scaffold for further derivatization and exploration.

Recent computational studies have also shed light on the molecular dynamics and binding interactions of this compound. Molecular modeling techniques have been employed to predict how 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one might interact with potential biological targets at the atomic level. These simulations have helped rationalize its structural features and provide insights into possible modifications that could enhance its potency or selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. Key steps include spirocyclic ring formation followed by functional group manipulations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one (CAS No. 2137760-67-7) represents a significant advancement in pharmaceutical research due to its unique structural properties and potential biological applications. Its spirocyclic framework, combined with its nitrogen-rich core, offers a versatile platform for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD